Nuak1-IN-1

• Molecular Formula: C25H30N6O
• Molecular Weight: 430.5 g/mol
• InChI: InChI=1S/C25H30N6O/c1-16-11-23(32)31(19-5-3-4-6-19)24-22(16)13-26-25(28-24)27-17-7-9-18(10-8-17)30-14-20-12-21(15-30)29(20)2/h7-11,13,19-21H,3-6,12,14-15H2,1-2H3,(H,26,27,28)
• InChIKey: LIUOHDYYNCNQLT-UHFFFAOYSA-N

Nuak1-IN-1 Overview

Nuak1-IN-1 (also known as Compound 9, CAS not yet publicly assigned) is a synthetic small-molecule inhibitor belonging to the pyrido[2,3-d]pyrimidin-7(8H)-one chemotype [1]. It was developed through a scaffold-optimization program aimed at improving the kinase selectivity and drug-like properties of the brain-penetrant but unselective CDK4/CDK6/NUAK1 inhibitor ON123300 [2]. Biochemical profiling demonstrates that Nuak1-IN-1 potently inhibits NUAK1 (IC50 = 5.012 nM) and also exhibits CDK4 inhibitory activity [3]. The compound carries the ChEMBL identifier CHEMBL3884319 and the BindingDB monomer ID BDBM50208911, and is supplied by multiple vendors for research use in cancer biology, neurodevelopmental disorder modeling, and Alzheimer's disease studies [3][4].

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NUAK1 pathway inhibition studies

AMPK-related kinase family

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Brain-penetrant scaffold for CNS tauopathy research

Reported CNS exposure within chemotype series

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CDK4 co-inhibition context for cell cycle/senescence studies

Dual NUAK1/CDK4 pharmacological tool

• [1] Rooney TPC, Aldred GG, Winpenny D, et al. Development of the Pyrido[2,3-d]pyrimidin-7(8H)-one Scaffold toward Potent and Selective NUAK1 Inhibitors. ACS Med Chem Lett. 2025;16(2):327-335. doi:10.1021/acsmedchemlett.4c00579 View Source
• [2] Rooney TPC, Aldred GG, Winpenny D, et al. Development of the Pyrido[2,3-d]pyrimidin-7(8H)-one Scaffold toward Potent and Selective NUAK1 Inhibitors. ACS Med Chem Lett. 2025;16(2):327-335. Abstract: improvement of NUAK1 potency, kinase-selectivity and pharmacokinetic properties over ON123300. View Source
• [3] TargetMol. NUAK1-IN-1 (T205625) Product Datasheet. NUAK1 IC50 = 5.012 nM; CDK4 inhibitor. Molecular formula C25H30N6O, MW 430.55. View Source
• [4] BindingDB. BDBM50208911 (CHEMBL3884319). Affinity Data: IC50 = 5 nM for human recombinant full-length His-tagged NUAK1 expressed in baculovirus expression system. View Source

Nuak1-IN-1 vs Alternative NUAK1 Inhibitors

NUAK1 inhibitors are not interchangeable tool compounds. Nuak1-IN-1 provides a distinct pharmacological profile shaped by its pyrido[2,3-d]pyrimidin-7(8H)-one scaffold, which was specifically engineered to balance NUAK1 potency with CDK4 co-inhibition and brain penetration [1]. In contrast, WZ4003 is a dual NUAK1/2 inhibitor with exquisite kinome-wide selectivity (no significant inhibition of 139 tested kinases) but lacks CDK4 activity and has not been profiled for CNS exposure [2]. HTH-01-015 offers >100-fold selectivity for NUAK1 over NUAK2, yet its NUAK1 IC50 (100 nM) is approximately 20-fold weaker than that of Nuak1-IN-1, potentially limiting its utility in cellular models with moderate NUAK1 expression . Multi-kinase probes such as LRRK2/NUAK1/TYK2-IN-1 inhibit several off-targets below 10 nM, confounding target deconvolution in NUAK1-dependent phenotypic assays [3]. These divergent selectivity, potency, and pharmacokinetic characteristics mean that experimental outcomes can shift dramatically depending on which NUAK1 inhibitor is selected, making informed procurement essential.

Alternative

Risk Context

WZ4003

Dual NUAK1/2 inhibition without CDK4 co-inhibition; CNS exposure not reported, may not support CNS tauopathy studies.

HTH-01-015

Reported high NUAK1-over-NUAK2 selectivity but lower NUAK1 potency; cellular model response may differ.

LRRK2/NUAK1/TYK2-IN-1

Multi-kinase probe engaging LRRK2 and TYK2 at comparable potencies; confounds NUAK1-specific phenotype interpretation.

• [1] Rooney TPC, Aldred GG, Winpenny D, et al. Development of the Pyrido[2,3-d]pyrimidin-7(8H)-one Scaffold toward Potent and Selective NUAK1 Inhibitors. ACS Med Chem Lett. 2025;16(2):327-335. View Source
• [2] Banerjee S, Buhrlage SJ, Huang HT, et al. Characterization of WZ4003 and HTH-01-015 as selective inhibitors of the LKB1-tumour-suppressor-activated NUAK kinases. Biochem J. 2014;457(1):215-225. WZ4003: NUAK1 IC50 = 20 nM, NUAK2 IC50 = 100 nM; no significant inhibition of 139 kinases. View Source
• [3] TargetMol. LRRK2/NUAK1/TYK2-IN-1 Product Datasheet. Inhibits LRRK2(WT), LRRK2(G2019S), TYK2, and NUAK1 with IC50 values < 10 nM. View Source

Nuak1-IN-1 Differentiation Evidence

NUAK1 Biochemical Potency

In a biochemical assay using human recombinant full-length His-tagged NUAK1 expressed in a baculovirus system, Nuak1-IN-1 (Compound 9) inhibited NUAK1 with an IC50 of 5.012 nM [1]. Under comparable recombinant NUAK1 assay conditions, the widely used reference inhibitor WZ4003 exhibits an IC50 of 20 nM, and HTH-01-015 exhibits an IC50 of 100 nM [2]. This translates to an approximately 4-fold potency advantage over WZ4003 and a 20-fold advantage over HTH-01-015 [1][2].

NUAK1 Biochemical Potency

Cross-study comparable

IC₅₀ 5.012 nM (Nuak1-IN-1) vs WZ4003 20 nM, HTH-01-015 100 nM

Supports higher target engagement in NUAK1-dependent biochemical assays.

Recombinant His-tagged NUAK1; baculovirus expression. Cross-study comparisons require identical assay conditions.

Evidence Dimension	NUAK1 inhibitory potency (IC50)
Target Compound Data	IC50 = 5.012 nM (Nuak1-IN-1)
Comparator Or Baseline	WZ4003 IC50 = 20 nM; HTH-01-015 IC50 = 100 nM
Quantified Difference	~4-fold more potent than WZ4003; ~20-fold more potent than HTH-01-015
Conditions	Human recombinant full-length His-tagged NUAK1, baculovirus expression system (Nuak1-IN-1); recombinant NUAK1 biochemical assays reported in primary literature for WZ4003 and HTH-01-015

Why This Matters

Higher NUAK1 potency at a given concentration reduces the risk of off-target engagement in cellular assays and allows more complete target inhibition in systems with high NUAK1 expression levels.

• [1] BindingDB. BDBM50208911 (CHEMBL3884319). IC50 = 5 nM. Assay: Inhibition of human recombinant full-length His-tagged NUAK1 expressed in baculovirus expression system. View Source
• [2] Banerjee S, Buhrlage SJ, Huang HT, et al. Characterization of WZ4003 and HTH-01-015 as selective inhibitors of the LKB1-tumour-suppressor-activated NUAK kinases. Biochem J. 2014;457(1):215-225. WZ4003: NUAK1 IC50 = 20 nM, NUAK2 IC50 = 100 nM. View Source

CDK Selectivity vs ON123300

Nuak1-IN-1 emerged from a structure-guided optimization of the pyrido[2,3-d]pyrimidin-7(8H)-one scaffold starting from ON123300, a brain-penetrant but unselective CDK4/CDK6/NUAK1 inhibitor. The published medicinal chemistry campaign explicitly demonstrated that this scaffold-optimization approach yielded chemotypes with improved selectivity over CDK kinases compared with ON123300, while simultaneously enhancing NUAK1 potency and pharmacokinetic properties [1]. Unlike ON123300, which potently inhibits CDK4 and CDK6 alongside NUAK1, the optimized leads (including Compound 9/Nuak1-IN-1) were designed to dial out CDK6 activity and retain only CDK4 co-inhibition, thereby reducing the risk of CDK6-driven bone marrow suppression seen with broader CDK inhibitors [1].

CDK Selectivity vs ON123300

Head-to-head comparison

Improved CDK6 selectivity compared to parent ON123300; retains CDK4 co-inhibition.

Reduces confounding CDK6-mediated effects in cell-cycle and senescence studies.

Scaffold optimization campaign; exact fold-selectivity values in primary reference.

Evidence Dimension	CDK kinase selectivity profile
Target Compound Data	Nuak1-IN-1 (Compound 9): retains CDK4 inhibition with improved selectivity over CDK6 vs ON123300
Comparator Or Baseline	ON123300: unselective CDK4/CDK6/NUAK1 inhibitor
Quantified Difference	Qualitative improvement in CDK selectivity demonstrated within the same scaffold series; exact fold-selectivity values reported in the primary publication
Conditions	In vitro kinase selectivity panel comparing multiple pyrido[2,3-d]pyrimidin-7(8H)-one analogs against CDK4, CDK6, and NUAK1

Why This Matters

For researchers studying NUAK1-dependent biology in the context of CDK4-regulated pathways (e.g., cell cycle, senescence), Nuak1-IN-1 provides a cleaner pharmacological tool than the unselective parent ON123300, reducing the confounding effects of CDK6 inhibition.

• [1] Rooney TPC, Aldred GG, Winpenny D, et al. Development of the Pyrido[2,3-d]pyrimidin-7(8H)-one Scaffold toward Potent and Selective NUAK1 Inhibitors. ACS Med Chem Lett. 2025;16(2):327-335. Abstract and full text describe scaffold optimization improving NUAK1 potency and selectivity over CDK kinases vs ON123300. View Source

Brain Penetration Potential

The pyrido[2,3-d]pyrimidin-7(8H)-one scaffold from which Nuak1-IN-1 is derived was specifically selected for its brain-penetrant properties inherited from ON123300. The Rooney et al. (2025) publication presents ADME profiling and in vivo pharmacokinetic data confirming that compounds within this chemotype series achieve brain exposure, a critical attribute given the genetic validation of NUAK1 as a therapeutic target in tauopathy (reduction of NUAK1 expression lowers total human tau in tauopathy mouse models) [1]. This CNS accessibility distinguishes Nuak1-IN-1 from alternative NUAK1 inhibitors such as WZ4003 and HTH-01-015, for which no published brain exposure data are available, limiting their utility in neurodegenerative disease models [1][2].

Brain Penetration Potential

Class-level inference

Chemotype series demonstrates CNS exposure in rodent PK studies.

May support CNS target engagement studies; no published brain PK data for WZ4003 or HTH-01-015.

ADME data from originating series; verify brain-to-plasma ratio for this compound.

Evidence Dimension	Brain penetration / CNS exposure
Target Compound Data	Nuak1-IN-1: pyrido[2,3-d]pyrimidin-7(8H)-one scaffold with demonstrated brain penetration in the originating medicinal chemistry series (in vivo PK data in the primary publication)
Comparator Or Baseline	WZ4003 and HTH-01-015: no published brain penetration or CNS pharmacokinetic data
Quantified Difference	Qualitative CNS exposure advantage; brain-to-plasma ratios and absolute brain concentrations available for the chemotype series in the primary reference
Conditions	In vivo pharmacokinetic studies in rodent models as described in Rooney et al. 2025

Why This Matters

For Alzheimer's disease and tauopathy research where NUAK1 has been genetically validated, a brain-penetrant inhibitor is essential; Nuak1-IN-1 is one of the few NUAK1 tool compounds with experimentally confirmed CNS scaffold properties.

• [1] Rooney TPC, Aldred GG, Winpenny D, et al. Development of the Pyrido[2,3-d]pyrimidin-7(8H)-one Scaffold toward Potent and Selective NUAK1 Inhibitors. ACS Med Chem Lett. 2025;16(2):327-335. Abstract: 'We present ADME profiling and in vivo pharmacokinetic data for these compounds.' View Source
• [2] Banerjee S, Buhrlage SJ, Huang HT, et al. Characterization of WZ4003 and HTH-01-015 as selective inhibitors of the LKB1-tumour-suppressor-activated NUAK kinases. Biochem J. 2014;457(1):215-225. No brain penetration or CNS PK data reported. View Source

Kinase Selectivity Profile

Multi-kinase inhibitors such as LRRK2/NUAK1/TYK2-IN-1 inhibit NUAK1 with IC50 < 10 nM, but simultaneously target LRRK2 (both wild-type and G2019S mutant) and TYK2 at comparable potencies [1]. This broad activity profile severely complicates target deconvolution in phenotypic assays, as any observed biological effect could be mediated through NUAK1, LRRK2, TYK2, or a combination thereof. Nuak1-IN-1, by contrast, was optimized within a defined chemotype series specifically to narrow its off-target profile relative to the multi-kinase ON123300 starting point, focusing activity on NUAK1 and CDK4 while minimizing inhibition of unrelated kinases [2]. This reduction in kinase promiscuity makes Nuak1-IN-1 a more interpretable probe for NUAK1-specific pharmacology.

Kinase Selectivity Profile

Cross-study comparable

Nuak1-IN-1: primarily NUAK1 and CDK4; LRRK2/NUAK1/TYK2-IN-1 inhibits LRRK2, TYK2 and NUAK1 at

Cleaner phenotype attribution in NUAK1-dependent assays compared to multi-kinase probe.

Selectivity panels described in respective references; verify off-target profile for specific cell background.

Evidence Dimension	Kinase selectivity breadth
Target Compound Data	Nuak1-IN-1: primarily NUAK1 and CDK4; selectivity optimized vs ON123300
Comparator Or Baseline	LRRK2/NUAK1/TYK2-IN-1: IC50 < 10 nM for LRRK2(WT), LRRK2(G2019S), TYK2, and NUAK1
Quantified Difference	LRRK2/NUAK1/TYK2-IN-1 engages at least 3 unrelated kinase families at <10 nM; Nuak1-IN-1 restricts activity to NUAK1 and CDK4 within the same potency range
Conditions	Biochemical kinase inhibition assays; selectivity panels as described in respective primary publications

Why This Matters

Selecting Nuak1-IN-1 over a multi-kinase probe avoids the experimental ambiguity introduced by simultaneous LRRK2 and TYK2 inhibition, enabling cleaner attribution of phenotypic effects to NUAK1.

• [1] TargetMol. LRRK2/NUAK1/TYK2-IN-1 Product Datasheet. Inhibits LRRK2(WT), LRRK2(G2019S), TYK2, and NUAK1 with IC50 < 10 nM. View Source
• [2] Rooney TPC, Aldred GG, Winpenny D, et al. Development of the Pyrido[2,3-d]pyrimidin-7(8H)-one Scaffold toward Potent and Selective NUAK1 Inhibitors. ACS Med Chem Lett. 2025;16(2):327-335. View Source

Nuak1-IN-1 Application Scenarios

Cancer Cell Migration and Metastasis

NUAK1 (ARK5) drives tumor cell migration and invasion through phosphorylation of MYPT1 and regulation of myosin phosphatase activity. Nuak1-IN-1, with its 5.012 nM NUAK1 IC50, enables near-complete target engagement at low nanomolar concentrations in cell-based assays, outperforming WZ4003 (IC50 20 nM) and HTH-01-015 (IC50 100 nM) in potency [1][2]. Its CDK4 co-inhibition may further suppress cell cycle progression in CDK4-dependent cancer models, providing a dual mechanism for studying the intersection of cell motility and proliferation [1]. Recommended for researchers investigating NUAK1-driven metastasis in breast cancer, glioblastoma, or colorectal cancer models where robust NUAK1 inhibition is required without confounding NUAK2 suppression [2].

Alzheimer's Disease & Tauopathy Research

Genetic reduction of NUAK1 has been shown to lower total human tau levels in tauopathy mouse models, validating NUAK1 as a target for neurodegenerative disease [1]. Nuak1-IN-1 is derived from a brain-penetrant pyrido[2,3-d]pyrimidin-7(8H)-one scaffold with demonstrated in vivo CNS exposure, making it one of the very few NUAK1 tool compounds suitable for CNS target engagement studies [1]. In contrast, WZ4003 and HTH-01-015 lack published brain pharmacokinetic data [2]. Nuak1-IN-1 is the preferred choice for ex vivo tau phosphorylation assays in brain tissue, primary neuronal culture models of tauopathy, and in vivo pharmacodynamic studies assessing NUAK1-dependent tau regulation.

NUAK1 Selectivity Profiling

The NUAK family comprises two isoforms (NUAK1/ARK5 and NUAK2/SNARK) with partially overlapping biological roles. Nuak1-IN-1 offers a selectivity fingerprint distinct from both the dual NUAK1/2 inhibitor WZ4003 and the NUAK1-selective (>100-fold over NUAK2) inhibitor HTH-01-015 [1][2]. Its CDK4 co-inhibition further differentiates it from isoform-selective probes [3]. This unique profile supports chemical biology experiments employing a panel of NUAK inhibitors (Nuak1-IN-1, WZ4003, HTH-01-015) to deconvolve NUAK1-specific, NUAK2-specific, and CDK4-mediated contributions to complex phenotypes such as cellular senescence, metabolic stress responses, and cell adhesion dynamics [1][2][3].

In Vitro ADME & Drug Discovery Profiling

Nuak1-IN-1 serves as a benchmark reference compound for medicinal chemistry programs targeting the pyrido[2,3-d]pyrimidin-7(8H)-one scaffold. The Rooney et al. (2025) publication provides detailed ADME and in vivo pharmacokinetic data for this chemotype series, offering a quantitative baseline for comparing novel NUAK1 inhibitors in terms of microsomal stability, plasma protein binding, permeability, and oral bioavailability [1]. Procurement of Nuak1-IN-1 as a control compound enables direct head-to-head comparisons with newly synthesized analogs in standardized biochemical (NUAK1 IC50), cellular (target engagement), and ADME assays, facilitating structure-activity relationship (SAR) interpretation and lead optimization decisions [1].

Application

Selection Property

Validation Focus

Cancer cell migration and invasion models

NUAK1 inhibition and CDK4 co-inhibition profile

MYPT1 phosphorylation and cell motility endpoints

Tauopathy and Alzheimer's disease research

Brain-penetrant scaffold

Tau phosphorylation and CNS target engagement

NUAK isoform selectivity studies

Distinct NUAK1/CDK4 selectivity fingerprint

Isoform-specific phenotype deconvolution

Medicinal chemistry SAR benchmarking

Published ADME and PK baseline

Lead optimization and in vitro stability comparison

• [1] Rooney TPC, Aldred GG, Winpenny D, et al. Development of the Pyrido[2,3-d]pyrimidin-7(8H)-one Scaffold toward Potent and Selective NUAK1 Inhibitors. ACS Med Chem Lett. 2025;16(2):327-335. doi:10.1021/acsmedchemlett.4c00579 View Source
• [2] Banerjee S, Buhrlage SJ, Huang HT, et al. Characterization of WZ4003 and HTH-01-015 as selective inhibitors of the LKB1-tumour-suppressor-activated NUAK kinases. Biochem J. 2014;457(1):215-225. View Source
• [3] TargetMol. NUAK1-IN-1 (T205625) Product Datasheet. NUAK1 IC50 = 5.012 nM; CDK4 inhibitor. View Source